Cas no 1000576-34-0 (2,4-Dibromo-5-fluoro-6-methylphenylisothiocyanate)

• Product Name: 2,4-Dibromo-5-fluoro-6-methylphenylisothiocyanate
• CAS No: 1000576-34-0
• MF: C₈H₄Br₂FNS
• MW: 324.995462417603
• CID: 3157496
• PubChem ID: 26598256
• Update Time: 2025-04-21

2,4-Dibromo-5-fluoro-6-methylphenylisothiocyanate Chemical and Physical Properties

Names and Identifiers

• 2,4-Dibromo-5-fluoro-6-methylphenylisothiocyanate
• 1000576-34-0

• MDL： MFCD09800765
• Inchi： 1S/C8H4Br2FNS/c1-4-7(11)5(9)2-6(10)8(4)12-3-13/h2H,1H3
• InChI Key： GJRSNXNDCVDDTP-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(C)=C1N=C=S)F)Br

Computed Properties

• Exact Mass: 324.83947Da
• Monoisotopic Mass: 322.84152Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 44.5Ų